Cas no 1346686-58-5 (3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid)

3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid is a bipyridine derivative featuring a methyl substitution at the 3-position and a carboxylic acid functional group at the 5'-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of coordination complexes and pharmaceutical active ingredients. Its rigid bipyridine scaffold offers excellent chelating properties, making it useful in catalysis and materials science. The carboxylic acid group enhances solubility in polar solvents and provides a reactive site for further functionalization. The methyl substitution can influence steric and electronic properties, allowing fine-tuning in ligand design. This compound is valued for its structural modularity and potential applications in medicinal chemistry and supramolecular assemblies.
3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid structure
1346686-58-5 structure
Product Name:3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid
CAS No:1346686-58-5
MF:C12H10N2O2
MW:214.220002651215
CID:1030105
PubChem ID:71303507
Update Time:2025-05-19

3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid
    • 5-(3-methylpyridin-2-yl)pyridine-3-carboxylic acid
    • DTXSID30744980
    • 3-Methyl[2,3'-bipyridine]-5'-carboxylic acid
    • 3-Methyl-[2,3'-bipyridine]-5'-carboxylicacid
    • 1346686-58-5
    • Inchi: 1S/C12H10N2O2/c1-8-3-2-4-14-11(8)9-5-10(12(15)16)7-13-6-9/h2-7H,1H3,(H,15,16)
    • InChI Key: BRPCQEFLTBXAAZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=CC(=C1)C1C(C)=CC=CN=1)=O

Computed Properties

  • Exact Mass: 214.074227566g/mol
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.1Ų

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Additional information on 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid

Comprehensive Overview of 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5)

3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bipyridine derivative is characterized by its unique molecular structure, featuring a methyl group at the 3-position and a carboxylic acid functionality at the 5'-position. Its structural versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of drug candidates and functional materials.

The compound's CAS number 1346686-58-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid synthesis" or "CAS 1346686-58-5 applications" to explore its potential in medicinal chemistry and catalysis. Recent studies highlight its role in designing metal-organic frameworks (MOFs), where its chelating properties enhance material stability and functionality.

In the context of drug discovery, 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid is frequently investigated for its ability to modulate biological targets. Its bipyridine core is known to interact with enzymes and receptors, making it a promising scaffold for kinase inhibitors and anti-inflammatory agents. Queries like "bipyridine derivatives in cancer research" reflect growing interest in its therapeutic potential, particularly in targeted therapies and precision medicine.

From a synthetic chemistry perspective, the compound's carboxylic acid group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized analogs. This adaptability is crucial for optimizing drug-like properties such as solubility and bioavailability. Searches for "modifying bipyridine carboxylic acids" or "CAS 1346686-58-5 reactivity" underscore its utility in structure-activity relationship (SAR) studies.

Environmental and green chemistry applications are also emerging for 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid. Its potential use in photocatalysis and sustainable material design aligns with global trends toward eco-friendly technologies. Researchers exploring "bipyridines in renewable energy" or "non-toxic catalytic systems" may find this compound relevant due to its redox-active properties and compatibility with green solvents.

Analytical characterization of CAS 1346686-58-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for high-throughput screening and preclinical development. The demand for "analytical data for bipyridine derivatives" reflects the need for rigorous quality control in research settings.

In summary, 3-Methyl-[2,3'-bipyridine]-5'-carboxylic acid (CAS No. 1346686-58-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity profile make it a subject of ongoing research, addressing contemporary challenges in drug development and advanced material engineering. As interest grows in tailored molecular designs, this compound is poised to remain a key player in innovative scientific endeavors.

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